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Compound of Interest

Compound Name: Triethyl phosphonoacetate-13C2

Cat. No.: B031799 Get Quote

Essential Safety and Handling Guide for Triethyl
phosphonoacetate-13C2
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Triethyl phosphonoacetate-13C2.

The following procedures and data are compiled to ensure safe laboratory operations and

proper disposal.

Physical and Chemical Properties
A summary of the key quantitative data for Triethyl phosphonoacetate-13C2 is presented

below for easy reference.

Property Value

Molecular Weight 226.16 g/mol

Boiling Point 142-145 °C at 9 mmHg

Density 1.13 g/mL at 25 °C

Refractive Index n20/D 1.431

Flash Point 105 °C (221 °F) - closed cup

Isotopic Purity 99 atom % 13C
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Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is critical to ensure laboratory safety.

Triethyl phosphonoacetate-13C2 is an irritant and requires careful management.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Triethyl
phosphonoacetate-13C2:

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[1]

Skin Protection:

Gloves: Wear appropriate protective gloves to prevent skin exposure.[1] Gloves must be

inspected prior to use.[2] Dispose of contaminated gloves after use in accordance with

applicable laws and good laboratory practices.[2]

Clothing: Wear appropriate protective clothing to prevent skin exposure.[1]

Respiratory Protection: A dust mask type N95 (US) is recommended. Follow the OSHA

respirator regulations found in 29 CFR 1910.134 or European Standard EN 149.[1] Use a

NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are experienced.[3]

Handling Procedures
Wash hands thoroughly after handling.[1]

Avoid breathing vapor, mist, or gas.[1]

Avoid contact with eyes, skin, and clothing.[1]

Use with adequate ventilation.[1]

Keep the container tightly closed when not in use.[1]
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Storage
Store in a tightly closed container.[1]

Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents.[1]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[2]

Emergency and Disposal Plan
Immediate and appropriate action during an emergency and correct disposal of waste are

crucial for safety and environmental protection.

First Aid Measures
If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[2]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[2]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[2]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water.[2]

Spill and Leak Procedures
Ensure adequate ventilation.[1]

Use proper personal protective equipment as indicated in the PPE section.[1]

Absorb the spill with inert material (e.g., vermiculite, sand, or earth).[1]

Place the absorbed material into a suitable, closed container for disposal.[1][2]

Clean up spills immediately, observing all safety precautions.[1]
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Disposal Plan
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.[1]

Waste generators must also consult state and local hazardous waste regulations to ensure

complete and accurate classification.[1]

Dispose of surplus and non-recyclable solutions through a licensed disposal company.[2]

Do not mix with other waste. Leave chemicals in their original containers.[2]

Handle uncleaned containers as you would the product itself.[2]

Experimental Workflow and Safety Diagram
The following diagram illustrates the standard workflow for handling Triethyl
phosphonoacetate-13C2, emphasizing the integration of safety and disposal procedures at

each step.
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Caption: Workflow for handling Triethyl phosphonoacetate-13C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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